Cas no 4842-45-9 ( )

• Product Name: &nbsp
• CAS No: 4842-45-9
• MF: C₂₁H₁₈O
• MW: 286.367025852203
• CID: 931944
• PubChem ID: 233432
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3-triphenylpropan-1-one
• 4842-45-9
• SCHEMBL6203944
• NSC-31948
• DVSJRMGIJOSODD-UHFFFAOYSA-N
• 1,2,3-triphenyl-propan-1-one
• 1,2,3-triphenyl-1-propanone
• NSC31948
• DTXSID30283526
•  

• Inchi： 1S/C21H18O/c22-21(19-14-8-3-9-15-19)20(18-12-6-2-7-13-18)16-17-10-4-1-5-11-17/h1-15,20H,16H2
• InChI Key： DVSJRMGIJOSODD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.136
• Monoisotopic Mass: 286.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 429°C at 760 mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.608
• PSA: 17.07000
• LogP: 4.89580